2-(1-Methylpyrrolidin-3-yl)ethan-1-amine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-(1-Methylpyrrolidin-3-yl)ethan-1-amine dihydrochloride” is a chemical compound with the molecular formula C7H18Cl2N2 . It is related to “2-(1-methylpyrrolidin-3-yl)ethan-1-ol”, which has a molecular weight of 129.2 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H16N2.2ClH/c1-9-6-2-3-7(9)4-5-8;;/h7H,2-6,8H2,1H3;2*1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.Scientific Research Applications
Nucleophilic Reactivity
Tertiary alkylamines, including compounds like "2-(1-Methylpyrrolidin-3-yl)ethan-1-amine dihydrochloride," exhibit significant nucleophilic reactivity. This property is crucial for various organic transformations, including reactions with benzhydrylium ions, where the kinetics of these reactions have been thoroughly studied. Such studies contribute to our understanding of nucleophilicity and electrophilicity in organic synthesis, aiding in the development of new synthetic methodologies (Ammer et al., 2010).
Catalysis and Asymmetric Synthesis
The compound's structural framework is advantageous in catalyzing asymmetric Michael additions and other enantioselective reactions. This application is evident in the synthesis of densely substituted L-proline esters, which, upon hydrogenation, yield aminopyrrolidine derivatives. These derivatives are instrumental in catalyzing asymmetric reactions, showcasing the compound's role in producing enantioenriched molecules (Ruiz-Olalla et al., 2015).
Synthesis of Bioactive Molecules
Furthermore, "this compound" is a key intermediate in synthesizing bioactive molecules. An example includes its use in the enantioselective synthesis of syn/anti-1,3-amino alcohols, which are valuable in medicinal chemistry for their potential therapeutic applications. This synthesis strategy demonstrates the compound's versatility in accessing pharmacologically relevant structures (Jha et al., 2010).
Structural and Functional Material Synthesis
The chemical flexibility of "this compound" extends to the synthesis of functional materials. For example, its derivatives have been used to synthesize novel antimicrobial and cytotoxic compounds, showcasing the potential for developing new therapeutic agents. This application underscores the importance of tertiary alkylamines in drug discovery and development processes (Noolvi et al., 2014).
Properties
IUPAC Name |
2-(1-methylpyrrolidin-3-yl)ethanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2.2ClH/c1-9-5-3-7(6-9)2-4-8;;/h7H,2-6,8H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPKONHRRYRSJIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(C1)CCN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H18Cl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1286628-31-6 |
Source
|
Record name | 2-(1-methylpyrrolidin-3-yl)ethan-1-amine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.